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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B15602347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 25-Desacetyl Rifampicin-d3, a crucial

labeled metabolite of the front-line tuberculosis drug, Rifampicin. This document details its

suppliers, availability, and key technical data to support its use in various research and

development applications, including pharmacokinetic and metabolic studies.

Supplier and Availability Overview
25-Desacetyl Rifampicin-d3 is available from several specialized chemical suppliers. While

availability is generally listed as "In Stock" or available for custom synthesis, it is recommended

to inquire directly with the suppliers for lead times and available quantities.
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Supplier Website
Catalog
Number

Stated Purity Availability

Pharmaffiliates
pharmaffiliates.c

om
PA STI 027020

>98%

(unlabeled)
Inquire

United States

Biological
usbio.net 008260 Highly Purified Inquire

LGC Standards
lgcstandards.co

m
TRC-D288727 >85% Inquire

BioOrganics bioorganics.co.in BO-93367 >98% Please Enquire

SynZeal synzeal.com
SZ-R027012

(unlabeled)
N/A In Stock

Venkatasai Life

Sciences

vslifesciences.co

m

VS-R035011

(unlabeled)
N/A

Custom

Synthesis

Chemicea

Pharmaceuticals
chemicea.com N/A (unlabeled) N/A Inquire

Immunomart immunomart.com
T35706

(unlabeled)
N/A In Stock

Physicochemical Properties
The following table summarizes the key physicochemical properties of 25-Desacetyl
Rifampicin-d3. Data is aggregated from various supplier websites.
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Property Value Source

Chemical Name

25-O-Deacetyl-3-[(E)-[(4-

(methyl-d3)-1-

piperazinyl)imino]methyl]rifamy

cin

[1]

Synonyms
25-Deacetylrifampicin-d3,

Desacetylrifampin-d3
[1]

Molecular Formula C₄₁H₅₃D₃N₄O₁₁ [2]

Molecular Weight 783.92 g/mol [2]

Appearance
Reddish-orange to Brown

Orange Solid
[1]

Storage Conditions

2-8°C in an amber vial, under

an inert atmosphere, or at

-20°C.

[1][2]

Shipping Conditions Ambient or with blue ice. [1][2]

Solubility
Soluble in Chloroform and

Methanol.
[2]

Metabolic Pathway and Mechanism of Action
Rifampicin is primarily metabolized in the liver to its active metabolite, 25-Desacetyl Rifampicin.

[3][4] This biotransformation is a deacetylation reaction.[3] The primary mechanism of action of

Rifampicin and its active metabolite is the inhibition of bacterial DNA-dependent RNA

polymerase, which suppresses RNA synthesis and leads to bacterial cell death.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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